![molecular formula C24H22N4O3S B2837505 1-((4-methoxyphenyl)sulfonyl)-3-phenethyl-2,3-dihydro-1H-imidazo[4,5-b]quinoxaline CAS No. 844851-71-4](/img/structure/B2837505.png)
1-((4-methoxyphenyl)sulfonyl)-3-phenethyl-2,3-dihydro-1H-imidazo[4,5-b]quinoxaline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of quinoxaline derivatives is characterized by a benzene ring fused to a pyrazine 1,4-dioxide ring . The specific molecular structure of “1-((4-methoxyphenyl)sulfonyl)-3-phenethyl-2,3-dihydro-1H-imidazo[4,5-b]quinoxaline” is not detailed in the available sources.Chemical Reactions Analysis
Quinoxaline derivatives have been found to have various biological activities, including antibacterial, antifungal, antituberculous, analgesic, and anti-inflammatory properties . The specific chemical reactions involving “this compound” are not detailed in the available sources.Scientific Research Applications
Fluorescence Studies
Imidazoquinoxaline derivatives exhibit significant fluorescence properties, making them valuable for various fluorescence study applications. The phenyl substituting group, particularly with hydroxy or methoxy moieties, imparts these compounds with unique fluorescence characteristics. These properties are useful in the development of fluorescent markers and probes in biochemical and medical research, where the auto-quenching and fluorescence intensity of these compounds can provide insight into molecular interactions and dynamics (Patinote et al., 2017).
Green Synthesis Methodologies
The synthesis of imidazoquinoxaline derivatives using green chemistry principles highlights their role in promoting sustainable chemical practices. For instance, the one-pot synthesis involving dimethyl sulfoxide (DMSO) as both a reactant and solvent presents an efficient and environmentally friendly approach to producing a wide range of N-heterocycle-fused quinoxalines. This method underlines the versatility and potential of imidazoquinoxaline derivatives in facilitating green synthesis routes that are of great interest in the field of organic chemistry and drug development (Xie et al., 2017).
Antibacterial Applications
Quinoxaline derivatives, including those synthesized from 2-(4-methoxyphenyl)-quinoxaline, have been evaluated for their antibacterial activities. The efficient synthesis of these compounds and their subsequent testing against various bacterial strains, such as Staphylococcus spp. and Escherichia coli, reveal their potential as antibacterial agents. This application is crucial for the development of new antibiotics to combat resistant bacterial infections, demonstrating the medicinal chemistry potential of imidazoquinoxaline derivatives (Alavi et al., 2017).
Anticancer Activity
Imidazoquinoxaline derivatives are also being explored for their anticancer properties. Novel thiophene derivatives with sulfonamide, isoxazole, benzothiazole, quinoline, and anthracene moieties, including those related to imidazoquinoxaline structures, have shown potential as anticancer agents. Their synthesis and evaluation against various cancer cell lines, such as the human breast cancer cell line MCF7, indicate their utility in developing new anticancer treatments. These studies contribute to the ongoing research into effective and targeted cancer therapies (Ghorab et al., 2014).
Properties
IUPAC Name |
3-(4-methoxyphenyl)sulfonyl-1-(2-phenylethyl)-2H-imidazo[4,5-b]quinoxaline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N4O3S/c1-31-19-11-13-20(14-12-19)32(29,30)28-17-27(16-15-18-7-3-2-4-8-18)23-24(28)26-22-10-6-5-9-21(22)25-23/h2-14H,15-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSWLJZNLAYHLBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)N2CN(C3=NC4=CC=CC=C4N=C32)CCC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.